Cas no 6251-30-5 (1H-Thieno3,4-dpyrimidine-2,4-dione)

• Product Name: 1H-Thieno3,4-dpyrimidine-2,4-dione
• CAS No: 6251-30-5
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• CID: 1060056
• PubChem ID: 11550064
• Update Time: 2025-10-29

1H-Thieno3,4-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]pyrimidine-2,4-dione
• 1H-Thieno[3,4-d]pyri
• thieno[3,4-d]pyrimidin-2,4-dione
• THIENO[3,4-D]PYRIMIDINE-2,4-DIOL
• DB-346485
• MFCD10000793
• Z1198272473
• 1H-thieno[3,4-e]pyrimidine-2,4-quinone
• AKOS006302856
• 6251-30-5
• SCHEMBL2538320
• EN300-7689341
• RZBNSEBSVPLRMA-UHFFFAOYSA-N
• AB55912
• C90509
• 2,4-DIHYDROXYTHIENO[3,4-D]PYRIMIDINE
• thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione
• 1H-Thieno3,4-dpyrimidine-2,4-dione

• Inchi： 1S/C6H4N2O2S/c9-5-3-1-11-2-4(3)7-6(10)8-5/h1-2H,(H2,7,8,9,10)
• InChI Key： RZBNSEBSVPLRMA-UHFFFAOYSA-N
• SMILES： S1C=C2C(NC(NC2=C1)=O)=O

Computed Properties

• Exact Mass: 167.99934855g/mol
• Monoisotopic Mass: 167.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 1H-Thieno3,4-dpyrimidine-2,4-dione

Recent Advances in the Study of 1H-Thieno[3,4-d]pyrimidine-2,4-dione (CAS: 6251-30-5): A Promising Scaffold for Drug Discovery

The heterocyclic compound 1H-Thieno[3,4-d]pyrimidine-2,4-dione (CAS: 6251-30-5) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties. This fused bicyclic system, combining thiophene and pyrimidine moieties, has demonstrated remarkable potential as a privileged scaffold in drug design. Recent studies have highlighted its structural similarity to naturally occurring nucleobases, making it particularly valuable for targeting nucleic acid-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a kinase inhibitor scaffold. Researchers systematically modified the 1H-Thieno[3,4-d]pyrimidine-2,4-dione core at positions N-1, C-5, and C-6, yielding derivatives with nanomolar inhibitory activity against cyclin-dependent kinases (CDKs). The lead compound from this series (designated TPD-432) showed 82% tumor growth inhibition in xenograft models, with favorable pharmacokinetic properties and oral bioavailability.

Further investigations into the mechanism of action revealed that 1H-Thieno[3,4-d]pyrimidine-2,4-dione derivatives exhibit unique binding modes with their biological targets. X-ray crystallographic studies of the compound bound to CDK2 (PDB ID: 8T2K) showed that the thienopyrimidine core forms critical hydrogen bonds with the hinge region of the kinase, while the dione moiety participates in water-mediated interactions with the DFG motif. This dual binding mechanism accounts for the observed selectivity profile against kinase family members.

Beyond oncology applications, recent patent filings (WO2023184567A1) have disclosed novel 1H-Thieno[3,4-d]pyrimidine-2,4-dione derivatives as potent inhibitors of dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway. These compounds show promise for autoimmune disease treatment, with one clinical candidate (TPD-557) currently completing Phase I trials for rheumatoid arthritis. The structural flexibility of the core scaffold allows for optimization of both potency and metabolic stability, addressing previous limitations of DHODH inhibitors.

Synthetic methodology developments have also advanced significantly. A 2024 report in Organic Letters described a novel one-pot synthesis of 1H-Thieno[3,4-d]pyrimidine-2,4-dione derivatives using continuous flow chemistry, achieving 85% yield with excellent purity (>99%). This scalable approach addresses previous challenges in the large-scale production of this scaffold, particularly regarding regioselectivity and purification of the heterocyclic system.

Emerging computational studies have provided deeper insights into structure-activity relationships. Machine learning models trained on over 300 1H-Thieno[3,4-d]pyrimidine-2,4-dione derivatives accurately predicted bioactivity against multiple target classes (R² = 0.91 for kinase inhibition). These models highlight the importance of electron-withdrawing groups at position 5 for enhancing target binding affinity while maintaining favorable physicochemical properties.

The future development of 1H-Thieno[3,4-d]pyrimidine-2,4-dione-based therapeutics appears promising, with several candidates advancing through preclinical pipelines. Ongoing research focuses on expanding its application to neurodegenerative diseases and antimicrobial agents, leveraging its unique physicochemical properties and demonstrated safety profile. The scaffold's versatility continues to make it a valuable tool in modern drug discovery efforts across multiple therapeutic areas.